Cas no 3343-02-0 (Benz[j]aceanthrylen-9-ol,1,2-dihydro-3-methyl- (9CI))

• Product name: Benz[j]aceanthrylen-9-ol,1,2-dihydro-3-methyl- (9CI)
• CAS No: 3343-02-0
• MF: C₂₁H₁₆O
• MW: 284.35114
• CID: 319217
• PubChem ID: 6451546

Benz[j]aceanthrylen-9-ol,1,2-dihydro-3-methyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benz[j]aceanthrylen-9-ol,1,2-dihydro-3-methyl- (9CI)
• 3-methyl-1,2-dihydrobenzo[j]aceanthrylen-9-ol
• 1,2-Dihydro-3-methylbenz(j)aceanthrylen-9-ol
• Benz(j)aceanthrylen-9-ol, 1,2-dihydro-3-methyl-
• 3343-02-0
• DTXSID90187071

• Inchi： InChI=1S/C21H16O/c1-12-2-3-14-11-20-17-7-5-15(22)10-13(17)4-6-18(20)19-9-8-16(12)21(14)19/h2-7,10-11,22H,8-9H2,1H3
• InChI Key： DFAKPUXCBWAUTF-UHFFFAOYSA-N
• SMILES： OC1C=CC2C3C=C4C=CC(=C5CCC(=C45)C=3C=CC=2C=1)C

Computed Properties

• Exact Mass: 284.12018
• Monoisotopic Mass: 284.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 0
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2Ų
• XLogP3: 6.1

Experimental Properties

• PSA: 20.23